Cas no 4443-23-6 (2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide)

• Product Name: 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide
• CAS No: 4443-23-6
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• MDL: MFCD00434121
• CID: 1027595
• PubChem ID: 96092
• Update Time: 2025-08-05

2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxoisoindolin-2-yl)ethanesulfonamide
• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-ethanesulfonamide
• 2-(1,3-dioxoisoindol-2-yl)ethanesulfonamide
• 2-(1,3-Dioxoisoindolin-2-yl)ethanesulfomide
• 2H-Isoindole-2-ethanesulfonamide,1,3-dihydro-1,3-dioxo
• 2-Phthalimido-aethansulfonsaeure-amid
• 2-phthalimidoethane sulfonamide
• 2-phthalimido-ethanesulfonic acid amide
• phthalimidoethane sulphonamide
• 2-Phthalimidoethanesulfonamide
• MY 103
• 2H-Isoindole-2-ethanesulfonamide, 1,3-dihydro-1,3-dioxo-
• XHVSGSRXJIQTLS-UHFFFAOYSA-N
• LS-04444
• MFCD00434121
• AKOS001423726
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonamide
• 2-phthalimidoethane-sulphonamide
• SB37213
• 4443-23-6
• MY-103
• NSC-51711
• SCHEMBL1042572
• 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonamide
• EN300-29863
• 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic acid amide
• DTXSID80196172
• 2-(1,3-Dioxoisoindolin-2-yl)ethane-1-sulfonamide
• CS-0452582
• G25974
• Z192974692
• NSC 51711
• NSC51711
• ALBB-014167
• DTXCID90118663
• 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide

• MDL： MFCD00434121
• Inchi： 1S/C10H10N2O4S/c11-17(15,16)6-5-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,5-6H2,(H2,11,15,16)
• InChI Key： XHVSGSRXJIQTLS-UHFFFAOYSA-N
• SMILES： S(CCN1C(C2C=CC=CC=2C1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 254.03600
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.92000
• LogP: 1.29010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide

Professional Introduction to 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide (CAS No. 4443-23-6)

2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide, identified by its Chemical Abstracts Service (CAS) number 4443-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic sulfonamides, a category known for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates an isoindole moiety, which is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, linked at the 2 and 3 positions. This unique structural feature contributes to its distinctive chemical properties and biological interactions.

The amide functional group at the C2 position of the ethanesulfonic acid moiety plays a crucial role in modulating the compound's reactivity and solubility. The presence of both the 1,3-dioxo (or β-keto ester) and ethanesulfonic acid components further enhances its potential as a pharmacophore. These structural elements are often exploited in drug design to achieve specific interactions with biological targets, such as enzymes or receptors. The isoindole ring system itself is known for its stability and ability to engage in π-stacking interactions, which can be leveraged in designing small-molecule inhibitors or modulators.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the isoindole scaffold. Research has demonstrated that isoindole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonamide moiety is particularly noteworthy for its role as a key pharmacophore in many approved drugs, owing to its ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets. The amide group in this compound not only contributes to its solubility but also serves as a site for further chemical modification, enabling the synthesis of analogues with tailored biological profiles.

One of the most compelling aspects of 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide is its potential application in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. The structural features of this compound make it a promising candidate for developing enzyme inhibitors. For instance, the ethanesulfonic acid group can interact with acidic residues on an enzyme's active site, while the isoindole ring can engage in π-interactions with aromatic residues. This dual interaction mechanism could enhance binding affinity and specificity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds for their biological activity. Virtual screening techniques have been employed to identify potential hits from large libraries of molecules, including derivatives of 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide. These studies have highlighted its potential as an inhibitor of certain kinases and other enzymes implicated in diseases such as cancer and inflammation. Additionally, experimental validation through high-throughput screening (HTS) has confirmed some of these findings, demonstrating the compound's ability to modulate target enzymes with high selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the isoindole ring system followed by functionalization at the C2 position with the amidesulfonate group. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic core structure.

In terms of pharmacokinetic properties, 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide exhibits moderate solubility in water due to the presence of both polar sulfonate and amide groups. This solubility profile is advantageous for formulation purposes but may also influence its bioavailability upon administration. Efforts are ongoing to optimize its pharmacokinetic properties through structural modifications aimed at enhancing solubility while maintaining biological activity.

The compound's potential therapeutic applications extend beyond enzyme inhibition. Preliminary studies suggest that it may also interact with nucleic acids or other cellular components, leading to broader biological effects. For example, isoindole derivatives have been shown to exhibit DNA intercalation or groove binding properties, which could be exploited for anticancer therapies. Further research is needed to fully elucidate these mechanisms and explore their clinical relevance.

Given its promising profile, 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-ethanesulfonic Acid amide represents an exciting area for future research and development within pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to grow, CAS No 4443236 may play a pivotal role in discovering new drugs that address unmet medical needs.